Methyl 2-ethyl-3-methylbutyrate

• CAS RN: 32444-33-0
• Molecular Formula: C8H16O2
• Molecular Weight: 144.21 g/mol
• IUPAC Name: methyl 2-ethyl-3-methylbutanoate
• InChI: InChI=1S/C8H16O2/c1-5-7(6(2)3)8(9)10-4/h6-7H,5H2,1-4H3
• InChI Key: DZSHJVHEBKGUGV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C)C)C(=O)OC

Description

“Methyl butyrate”, also known under the systematic name “methyl butanoate”, is the methyl ester of butyric acid. Like most esters, it has a fruity odor, in this case resembling apples or pineapples. At room temperature, it is a colorless liquid with low solubility in water, upon which it floats to form an oily layer. “Ethyl 2-methylbutyrate” is an important odor-active constituent of pineapple, apple, cantaloupe, cucumber, and strawberries.

Synthesis Analysis

The synthesis of an ester can be accomplished in several ways. In the lab, esterification occurs when an alcohol and a carboxylic acid are reacted in the presence of an acid catalyst, such as concentrated sulfuric acid.

Molecular Structure Analysis

The molecular formula for “Ethyl 2-methylbutyrate” is C7H14O2. The average mass is 130.185 Da and the monoisotopic mass is 130.099380 Da.

Physical And Chemical Properties Analysis

“Methyl butyrate” is a colorless liquid with a fruity odor. It has a density of 0.898 g/cm3, a melting point of -95 °C, and a boiling point of 102 °C. It has a solubility in water of 1.5 g/100 mL at 22 °C.

Safety and Hazards

“Methyl butyrate” is flammable and its vapors may travel to the source of ignition and flash back. Containers may explode when heated. It’s recommended to keep away from heat/sparks/open flames/hot surfaces.